Cas no 1525602-17-8 (O-(1-ethyl-1H-pyrazol-4-yl)methylhydroxylamine)
O-(1-ethyl-1H-pyrazol-4-yl)methylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- O-((1-Ethyl-1H-pyrazol-4-yl)methyl)hydroxylamine
- O-(1-ethyl-1H-pyrazol-4-yl)methylhydroxylamine
-
- Inchi: 1S/C6H11N3O/c1-2-9-4-6(3-8-9)5-10-7/h3-4H,2,5,7H2,1H3
- InChI Key: YGGZNJSCAXBDCM-UHFFFAOYSA-N
- SMILES: O(CC1C=NN(C=1)CC)N
Computed Properties
- Exact Mass: 141.090211983 g/mol
- Monoisotopic Mass: 141.090211983 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 99
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 53.1
- Molecular Weight: 141.17
O-(1-ethyl-1H-pyrazol-4-yl)methylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM332014-100mg |
O-((1-Ethyl-1H-pyrazol-4-yl)methyl)hydroxylamine |
1525602-17-8 | 95%+ | 100mg |
$1787 | 2021-08-18 | |
| Chemenu | CM332014-250mg |
O-((1-Ethyl-1H-pyrazol-4-yl)methyl)hydroxylamine |
1525602-17-8 | 95%+ | 250mg |
$1764 | 2021-08-18 | |
| Chemenu | CM332014-1g |
O-((1-Ethyl-1H-pyrazol-4-yl)methyl)hydroxylamine |
1525602-17-8 | 95%+ | 1g |
$2345 | 2021-08-18 | |
| Chemenu | CM332014-100mg |
O-((1-Ethyl-1H-pyrazol-4-yl)methyl)hydroxylamine |
1525602-17-8 | 95%+ | 100mg |
$1269 | 2023-02-02 | |
| Chemenu | CM332014-250mg |
O-((1-Ethyl-1H-pyrazol-4-yl)methyl)hydroxylamine |
1525602-17-8 | 95%+ | 250mg |
$1357 | 2023-02-02 | |
| Chemenu | CM332014-1g |
O-((1-Ethyl-1H-pyrazol-4-yl)methyl)hydroxylamine |
1525602-17-8 | 95%+ | 1g |
$1443 | 2023-02-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1150395-50mg |
O-((1-Ethyl-1H-pyrazol-4-yl)methyl)hydroxylamine |
1525602-17-8 | 98% | 50mg |
¥23868.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1150395-100mg |
O-((1-Ethyl-1H-pyrazol-4-yl)methyl)hydroxylamine |
1525602-17-8 | 98% | 100mg |
¥28836.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1150395-250mg |
O-((1-Ethyl-1H-pyrazol-4-yl)methyl)hydroxylamine |
1525602-17-8 | 98% | 250mg |
¥30153.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1150395-500mg |
O-((1-Ethyl-1H-pyrazol-4-yl)methyl)hydroxylamine |
1525602-17-8 | 98% | 500mg |
¥27255.00 | 2023-11-21 |
O-(1-ethyl-1H-pyrazol-4-yl)methylhydroxylamine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on O-(1-ethyl-1H-pyrazol-4-yl)methylhydroxylamine
O-(1-Ethyl-1H-Pyrazol-4-Yl)Methylhydroxylamine: A Comprehensive Overview
O-(1-Ethyl-1H-Pyrazol-4-Yl)Methylhydroxylamine, with the CAS registry number 1525602-17-8, is a versatile organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound, often abbreviated as O-EPMH, is characterized by its unique structure, which combines a pyrazole ring with a hydroxylamine moiety. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, contributes to the compound's stability and reactivity. The hydroxylamine group, on the other hand, imparts nucleophilic properties that make this compound highly valuable in various chemical reactions.
Recent studies have highlighted the potential of O-EPMH as a building block in the synthesis of bioactive molecules. Its ability to undergo nucleophilic substitution reactions has made it a key intermediate in the development of novel drugs targeting various therapeutic areas, including cancer and infectious diseases. For instance, researchers have successfully utilized O-EPMH in the construction of pyrazole-based inhibitors for kinase enzymes, which are critical in cancer signaling pathways.
In addition to its role in drug discovery, O-EPMH has also found applications in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs). These MOFs exhibit exceptional porosity and stability, making them ideal candidates for gas storage and catalysis applications. Recent advancements in MOF synthesis have further enhanced the potential of O-EPMH as a versatile precursor.
The synthesis of O-(1-Ethyl-1H-Pyrazol-4-Yl)Methylhydroxylamine typically involves a multi-step process that begins with the preparation of the pyrazole ring. This is followed by alkylation to introduce the ethyl group and subsequent coupling with hydroxylamine derivatives. The reaction conditions are carefully optimized to ensure high yields and purity. Researchers have recently explored green chemistry approaches to synthesize O-EPMH, utilizing solvent-free conditions and catalytic systems to minimize environmental impact.
From an analytical standpoint, O-EPMH can be characterized using various spectroscopic techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry. These methods provide insights into the compound's molecular structure and purity. For instance, ¹H NMR spectroscopy reveals distinct signals corresponding to the pyrazole protons and the hydroxylamine group, while ¹³C NMR offers information about the carbon environment.
Despite its numerous applications, the handling and storage of O-(1-Ethyl-1H-Pyrazol-4-Yl)Methylhydroxylamine require careful consideration due to its sensitivity to moisture and light. Proper storage conditions, such as keeping the compound in an air-tight container under inert atmosphere, are essential to maintain its stability. Researchers have also investigated methods to improve the compound's shelf life by incorporating stabilizing agents or modifying its structure.
In conclusion, O-(1-Ethyl-1H-Pyrazol-4-Yl)Methylhydroxylamine stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future research endeavors. As ongoing studies continue to uncover new potentials for this compound, its role in drug discovery and materials science is expected to grow significantly.
1525602-17-8 (O-(1-ethyl-1H-pyrazol-4-yl)methylhydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)